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Compound of Interest

Compound Name: Solvent Orange 107

Cat. No.: B1169839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Orange 107, commercially known as Macrolex Orange R, is a high-performance

solvent dye belonging to the polymethine class of compounds.[1][2] It is widely utilized in the

plastics industry for coloring a variety of amorphous thermoplastics, including polystyrene (PS),

polycarbonate (PC), polymethyl methacrylate (PMMA), and polyethylene terephthalate (PET).

[3][4] Its popularity stems from its brilliant reddish-orange hue, high thermal stability, good

lightfastness, and excellent color strength.[3][5] While extensively characterized for its industrial

applications, detailed public domain data on its core photophysical properties remains limited.

This guide provides a comprehensive overview of the known characteristics of Solvent Orange
107 and outlines the standard experimental protocols for determining its key photophysical

parameters.

General Properties of Solvent Orange 107
A summary of the general physical and chemical properties of Solvent Orange 107 is

presented in Table 1.

Table 1: General Properties of Solvent Orange 107
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Property Value Reference(s)

Chemical Name Solvent Orange 107 [1]

Commercial Name Macrolex Orange R [4][6]

CAS Number 185766-20-5 [1]

Molecular Structure Polymethine [1][2]

Appearance
Brilliant reddish-orange

powder
[2]

Melting Point Approximately 224 °C [6]

Heat Stability in PS Up to 300 °C [5]

Photophysical Properties
Detailed, experimentally verified photophysical data for Solvent Orange 107 are not readily

available in peer-reviewed literature. Polymethine dyes, in general, are characterized by strong

absorption in the visible region of the electromagnetic spectrum, with fluorescence emission at

slightly longer wavelengths. Their photophysical properties are known to be highly sensitive to

the solvent environment.[7]

Due to the lack of specific data for Solvent Orange 107, Table 2 provides an estimated range

for its key photophysical parameters based on typical values for similar polymethine dyes used

in non-polar solvent environments, which are relevant to its applications in plastics. It is crucial

to note that these are estimations and experimental verification is required for precise values.

Table 2: Estimated Photophysical Properties of Solvent Orange 107

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.worlddyevariety.com/solvent-dyes/solvent-orange-107.html
https://www.specialchem.com/polymer-additives/product/lanxess-macrolex-orange-r
https://ranbarr.com/products/macrolex-orange-r-solvent-orange-107/
http://www.worlddyevariety.com/solvent-dyes/solvent-orange-107.html
http://www.worlddyevariety.com/solvent-dyes/solvent-orange-107.html
https://www.colorbloomdyes.com/showroom/solvent-orange-107.html
https://www.colorbloomdyes.com/showroom/solvent-orange-107.html
https://ranbarr.com/products/macrolex-orange-r-solvent-orange-107/
https://www.precisechem.com/news/solvent-orange-107-introduction-and-application/
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.researchgate.net/figure/Normalised-absorption-and-emission-spectra-of-solvents-of-different-polarity_fig1_269188121
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Estimated Value/Range Notes

Absorption Maximum (λabs) 450 - 500 nm Dependent on solvent polarity.

Emission Maximum (λem) 500 - 550 nm
Typically red-shifted from the

absorption maximum.

Molar Extinction Coefficient (ε) > 50,000 M-1cm-1

Polymethine dyes are known

for their high molar

absorptivity.

Fluorescence Quantum Yield

(Φf)
0.1 - 0.5

Highly solvent and

environment dependent.

Generally lower in polar

solvents.

Fluorescence Lifetime (τ) 1 - 5 ns

Influenced by the rigidity of the

environment and solvent

viscosity.

Experimental Protocols
The determination of the photophysical properties of a dye like Solvent Orange 107 involves a

series of standardized spectroscopic techniques.

Absorption and Emission Spectroscopy
This is the fundamental technique to determine the wavelengths at which the dye absorbs and

emits light.

Methodology:

Sample Preparation: Prepare dilute solutions of Solvent Orange 107 in various

spectroscopic-grade solvents (e.g., cyclohexane, toluene, dichloromethane, ethanol) with

concentrations ensuring absorbance values are within the linear range of the

spectrophotometer (typically < 0.1) to avoid inner filter effects.

Absorption Measurement: Use a dual-beam UV-Vis spectrophotometer to record the

absorption spectrum of the dye in each solvent against a solvent blank. The wavelength of
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maximum absorbance (λabs) is determined from the resulting spectrum.

Emission Measurement: Employ a spectrofluorometer to measure the fluorescence emission

spectrum. The sample is excited at or near its λabs, and the emitted light is scanned over a

range of longer wavelengths to determine the emission maximum (λem).
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Workflow for Absorption and Emission Spectroscopy

Sample Preparation

Absorption Measurement Emission Measurement

Prepare dilute solutions
of Solvent Orange 107

in various solvents

Record absorption spectrum
using UV-Vis spectrophotometer

Measure Absorbance

Excite sample at λ_abs
and record emission spectrum

Measure Emission

Determine λ_abs Determine λ_em
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Determination of Fluorescence Quantum Yield (Relative Method)

Setup

Measurement

Calculation

Select a suitable
fluorescence standard

Prepare solutions of sample
and standard (Abs < 0.1)

Record absorption spectraRecord emission spectra

Calculate Φ_f,sample using
the comparative equation

Integrate fluorescence intensity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescence Lifetime Measurement using TCSPC

Experiment

Data Analysis

Excite sample with
a pulsed light source

Detect single emitted photons

Record photon arrival times
relative to excitation pulse

Build a histogram of
photon arrival times

Fit the decay curve to an
exponential function

Extract fluorescence lifetime (τ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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